Cas no 2228234-06-6 (2,2-difluoro-1-(5-fluoro-2-nitrophenyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)cyclopropylmethanamine
• CAS No: 2228234-06-6
• MF: C₁₀H₉F₃N₂O₂
• MW: 246.185872793198
• CID: 5788885
• PubChem ID: 165677239
• Update Time: 2025-07-12

2,2-difluoro-1-(5-fluoro-2-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1942395
• [2,2-difluoro-1-(5-fluoro-2-nitrophenyl)cyclopropyl]methanamine
• 2228234-06-6
• 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)cyclopropylmethanamine

• Inchi： 1S/C10H9F3N2O2/c11-6-1-2-8(15(16)17)7(3-6)9(5-14)4-10(9,12)13/h1-3H,4-5,14H2
• InChI Key： KZZVPRWBAWOSJN-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=C(C=CC=1[N+](=O)[O-])F)CN)F

Computed Properties

• Exact Mass: 246.06161202g/mol
• Monoisotopic Mass: 246.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)cyclopropylmethanamine

Introduction to 2,2-Difluoro-1-(5-Fluoro-2-Nitrophenyl)cyclopropylmethanamine (CAS No. 2228234-06-6)

2,2-Difluoro-1-(5-fluoro-2-nitrophenyl)cyclopropylmethanamine, a compound with the CAS number 2228234-06-6, is a synthetic organic molecule that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of fluoroalkylamines and features a cyclopropyl ring substituted with a 5-fluoro-2-nitrophenyl group and two fluorine atoms.

The synthesis of 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)cyclopropylmethanamine typically involves multi-step reactions, including the formation of the cyclopropyl ring, the introduction of fluorine atoms, and the attachment of the nitrophenyl group. Recent advancements in fluorination techniques and catalytic methods have significantly improved the efficiency and yield of this synthesis process. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed method that achieved high yields and selectivity in the synthesis of this compound.

In terms of its physical and chemical properties, 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)cyclopropylmethanamine exhibits notable characteristics such as high thermal stability, low solubility in water, and strong electron-withdrawing effects due to the presence of fluorine atoms. These properties make it an attractive candidate for various applications. For example, its electron-withdrawing nature can be leveraged in the design of new materials with enhanced electronic properties, such as semiconductors and organic light-emitting diodes (OLEDs).

In the realm of medicinal chemistry, 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)cyclopropylmethanamine has shown promise as a lead compound for drug discovery. The presence of fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, often leading to improved metabolic stability and bioavailability. A recent study published in Bioorganic & Medicinal Chemistry Letters explored the potential of this compound as an inhibitor of specific enzymes involved in cancer pathways. The results indicated that it exhibited potent inhibitory activity against these enzymes, suggesting its potential as a therapeutic agent.

Beyond its medicinal applications, 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)cyclopropylmethanamine has also been investigated for its use in analytical chemistry. Its unique chemical structure makes it suitable as a reference standard or internal standard in chromatographic analyses. A study published in Talanta demonstrated the utility of this compound as an internal standard in liquid chromatography-mass spectrometry (LC-MS) analyses, providing improved accuracy and precision in quantifying target analytes.

The environmental impact of compounds like 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)cyclopropylmethanamine is another area of ongoing research. Fluorinated compounds are known for their persistence in the environment due to their high stability. Therefore, understanding their fate and behavior in environmental systems is crucial for assessing potential risks. A recent review article in Environmental Science & Technology highlighted the importance of conducting comprehensive environmental risk assessments for such compounds to ensure their safe use and disposal.

In conclusion, 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)cyclopropylmethanamine (CAS No. 228834-06-6) is a versatile compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in fields such as medicinal chemistry, materials science, and analytical chemistry. As research continues to advance, it is likely that new applications and insights will emerge, further expanding the utility and impact of this compound.